(2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone

• IUPAC Name: (2R)-1-[4-(2-chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone
• InChI: InChI=1S/C18H20ClN3O2/c1-24-16(14-5-3-2-4-6-14)17(23)22-11-8-13(9-12-22)15-7-10-20-18(19)21-15/h2-7,10,13,16H,8-9,11-12H2,1H3/t16-/m1/s1
• InChI Key: XQTDRGVZASBCJO-MRXNPFEDSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)N2CCC(CC2)C3=NC(=NC=C3)Cl
• Isomeric SMILES: CO[C@H](C1=CC=CC=C1)C(=O)N2CCC(CC2)C3=NC(=NC=C3)Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

(2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone, also known as JNJ-40411813, is a novel compound that has been developed for potential use in scientific research. This compound has been shown to have a high affinity for the dopamine D2 receptor, making it a promising tool for investigating the role of this receptor in various physiological and pathological processes.

Mechanism of Action

(2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone acts as a selective antagonist of the dopamine D2 receptor, binding to the receptor and preventing the binding of dopamine and other agonists. This results in a decrease in dopamine signaling, which can have various effects depending on the specific brain region and physiological context.
Biochemical and Physiological Effects:
(2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone has been shown to have several biochemical and physiological effects in preclinical studies. These include a decrease in locomotor activity, a reduction in the reinforcing effects of drugs of abuse, and an improvement in cognitive function in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone is its high selectivity for the dopamine D2 receptor, which allows for precise manipulation of dopamine signaling in specific brain regions. However, one limitation is that it may not be effective in all animal models or in all physiological contexts, and further research is needed to fully understand its effects.

Future Directions

There are several potential future directions for research on (2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone. One area of interest is the development of more selective and potent compounds that can be used to investigate the role of specific dopamine receptor subtypes in various physiological and pathological processes. Another direction is the investigation of (2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone in human subjects, to determine its potential as a therapeutic agent for various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanisms underlying the effects of (2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone on behavior, cognition, and other physiological processes.

Synthesis Methods

The synthesis of (2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone involves a series of chemical reactions, including the coupling of 2-chloropyrimidine-4-boronic acid with (2R)-1-(tert-butoxycarbonyl)-4-(4-bromo-phenyl)-piperidine-2-one, followed by deprotection and methylation to yield the final product.

Scientific Research Applications

(2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone has several potential applications in scientific research. One of the main areas of interest is the study of the dopamine D2 receptor and its role in various neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and addiction. (2R)-1-[4-(2-Chloropyrimidin-4-yl)piperidin-1-yl]-2-methoxy-2-phenylethanone can be used to selectively activate or block the dopamine D2 receptor, allowing researchers to investigate its effects on behavior, cognition, and other physiological processes.